Cas no 1805455-58-6 (2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine
• CAS No: 1805455-58-6
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886565
• Update Time: 2025-05-26

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-2-4(10)11-5(6(3)12)7(8)9/h2,7,12H,1H3
• InChI Key： YQIFUPNRQOOEOW-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine

Recent Advances in the Study of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine (CAS: 1805455-58-6)

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine (CAS: 1805455-58-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential applications in drug discovery.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine has been optimized in recent years to improve yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that leverages palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity. This advancement addresses previous challenges associated with the instability of the difluoromethyl group during synthesis, making the compound more accessible for further derivatization.

In terms of biological activity, 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine has shown promising results as a scaffold for kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for targeted cancer therapies, particularly in tumors with EGFR or HER2 overexpression.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2023 preprint on ChemRxiv highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the difluoromethyl and iodine substituents enhance membrane permeability and disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability in vivo, necessitating further structural optimization to improve bioavailability. Additionally, its potential off-target effects require thorough evaluation in preclinical models.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-methylpyridine (CAS: 1805455-58-6) represents a promising chemical entity with diverse applications in drug discovery. Continued research into its synthetic methodologies, biological mechanisms, and therapeutic potential will be critical for advancing its development into clinically viable agents. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential in addressing unmet medical needs.